Cas no 1037-20-3 (Piperazine,1-(2-phenoxyethyl)-4-phenyl-)

• Product Name: Piperazine,1-(2-phenoxyethyl)-4-phenyl-
• CAS No: 1037-20-3
• MF: C₁₈H₂₂N₂O
• MW: 282.380084514618
• CID: 151494
• PubChem ID: 95766
• Update Time: 2025-04-19

Piperazine,1-(2-phenoxyethyl)-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-(2-phenoxyethyl)-4-phenyl-
• 1-(2-phenoxyethyl)-4-phenylpiperazine
• 1-(2-phenoxyethyl)-4-phenyl-piperazine
• BRN 0266105
• NSC 34065
• AKOS003826848
• HMS1375O06
• ChemDiv2_002426
• Oprea1_863518
• NSC34065
• CHEMBL52752
• 1037-20-3
• Piperazine, 1-(2-phenoxyethyl)-4-phenyl-
• 4-23-00-00097 (Beilstein Handbook Reference)
• NSC-34065
• DTXSID60146014
• 9MFB5HG74Y
• Oprea1_265574

• Inchi： 1S/C18H22N2O/c1-3-7-17(8-4-1)20-13-11-19(12-14-20)15-16-21-18-9-5-2-6-10-18/h1-10H,11-16H2
• InChI Key： UVMOXXAVDKCMPN-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CCN1CCN(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 282.17336
• Monoisotopic Mass: 282.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 15.7Ų

Experimental Properties

• PSA: 15.71